Cas no 941944-01-0 (4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide)

• Product Name: 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide
• CAS No: 941944-01-0
• MF: C₂₅H₂₂F₃NO₄
• MW: 457.441697597504
• CID: 5876811
• PubChem ID: 18568439
• Update Time: 2025-06-08

4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-[[(2,3-dihydro-2,2-dimethyl-7-benzofuranyl)oxy]methyl]-N-[4-(trifluoromethoxy)phenyl]-
• 4-(((2,2-dimethyl-2,3-dihydrobenzofuran-7-yl)oxy)methyl)-N-(4-(trifluoromethoxy)phenyl)benzamide
• 4-{[(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxy]methyl}-N-[4-(trifluoromethoxy)phenyl]benzamide
• AKOS024628762
• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-[4-(trifluoromethoxy)phenyl]benzamide
• F2205-0358
• 941944-01-0
• 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide

• Inchi： 1S/C25H22F3NO4/c1-24(2)14-18-4-3-5-21(22(18)33-24)31-15-16-6-8-17(9-7-16)23(30)29-19-10-12-20(13-11-19)32-25(26,27)28/h3-13H,14-15H2,1-2H3,(H,29,30)
• InChI Key： GTRSZKRONWOMFO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)C1=CC=C(COC2=C3OC(C)(C)CC3=CC=C2)C=C1

Computed Properties

• Exact Mass: 457.15009267g/mol
• Monoisotopic Mass: 457.15009267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 56.8Ų

Experimental Properties

• Density: 1.299±0.06 g/cm3(Predicted)
• Boiling Point: 482.7±45.0 °C(Predicted)
• pka: 12.44±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide

Research Briefing on 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide (CAS: 941944-01-0)

In recent years, the compound 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide (CAS: 941944-01-0) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran and trifluoromethoxy phenylbenzamide moieties, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. This research briefing aims to provide an up-to-date synthesis of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The compound's structural complexity and the presence of a trifluoromethoxy group suggest potential interactions with enzymes or receptors involved in inflammatory and neurological pathways. Recent studies have explored its role as a modulator of the endocannabinoid system, with particular emphasis on its affinity for cannabinoid receptors CB1 and CB2. Preliminary in vitro and in vivo data indicate that this compound exhibits selective binding to CB2 receptors, which are implicated in anti-inflammatory and immunomodulatory processes. This selectivity could make it a valuable candidate for the development of novel therapeutics for conditions such as chronic pain, autoimmune diseases, and neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide involves a multi-step process that includes the formation of the benzofuran core, followed by the introduction of the oxymethyl linker and the final coupling with the trifluoromethoxy phenylbenzamide moiety. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also investigated its stability under physiological conditions, revealing favorable pharmacokinetic profiles that support its potential as a drug candidate.

In addition to its pharmacological properties, the safety and toxicological profile of this compound have been subjects of recent investigations. Preclinical studies have demonstrated a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further studies are required to fully elucidate its long-term effects and potential interactions with other medications. These findings underscore the importance of continued research to validate its therapeutic potential and optimize its chemical properties for clinical use.

In conclusion, 4-{(2,2-dimethyl-2,3-dihydro-1-benzofuran-7-yl)oxymethyl}-N-4-(trifluoromethoxy)phenylbenzamide represents a promising scaffold for the development of novel therapeutics targeting the endocannabinoid system and related pathways. Its selective binding to CB2 receptors, combined with its favorable pharmacokinetic and safety profiles, positions it as a compelling candidate for further investigation. Future research should focus on advancing its clinical translation, exploring its efficacy in disease models, and refining its synthetic routes to enhance scalability and cost-effectiveness.